
Monisouron: An In-Depth Technical Guide on
Environmental Fate and Degradation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monisouron

Cat. No.: B3053744 Get Quote

A comprehensive review of available scientific literature reveals a significant data gap

regarding the environmental fate and degradation of the herbicide Monisouron. Despite

extensive searches for its ISO common name, IUPAC name (1-(5-tert-butylisoxazol-3-yl)-3-

methylurea), and CAS number (55807-46-0), no publicly available studies were identified that

detail its behavior and breakdown in the environment.

This technical guide was intended to provide researchers, scientists, and drug development

professionals with a thorough understanding of Monisouron's environmental persistence,

transformation, and mobility. However, the absence of empirical data on its soil metabolism,

hydrolysis, photolysis, and aquatic biodegradation prevents a quantitative assessment of its

environmental risk.

While information exists for other urea-based herbicides, it is scientifically unsound to

extrapolate those findings to Monisouron. Minor variations in chemical structure can lead to

substantial differences in environmental behavior, including degradation rates and the nature of

breakdown products.

Therefore, the core requirements of this guide—including quantitative data tables, detailed

experimental protocols, and visualizations of degradation pathways—cannot be fulfilled at this

time due to the lack of primary research on this specific active ingredient.
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The absence of data on Monisouron highlights a critical need for research to characterize its

environmental profile. Key areas for future investigation should include:

Soil Degradation Studies: To determine its persistence in various soil types under aerobic

and anaerobic conditions, identify major metabolites, and calculate degradation half-lives

(DT50).

Photodegradation Studies: To assess its stability when exposed to sunlight in both aquatic

and soil surface environments.

Hydrolysis Studies: To evaluate its rate of degradation in water at different pH levels.

Aquatic Metabolism Studies: To understand its fate in water-sediment systems.

Mobility Studies: To determine its potential for leaching into groundwater and surface water

runoff.

Until such studies are conducted and published in peer-reviewed literature, a comprehensive

and reliable assessment of the environmental fate and degradation of Monisouron remains

elusive. Professionals in the field are advised to exercise caution and to consult regulatory

agencies for any available proprietary data that may exist but is not in the public domain.

To cite this document: BenchChem. [Monisouron: An In-Depth Technical Guide on
Environmental Fate and Degradation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053744#environmental-fate-and-degradation-of-
monisouron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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